molecular formula C14H17NO5 B037790 4-(Rhamnosyloxy)phenylacetonitrile CAS No. 122001-32-5

4-(Rhamnosyloxy)phenylacetonitrile

Cat. No. B037790
M. Wt: 279.29 g/mol
InChI Key: OBJREHLZEIEGDU-CNJBRALLSA-N
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Description

4-(Rhamnosyloxy)phenylacetonitrile is a compound that has been found in the Moringa oleifera plant . It is also known by the synonymous chemical name niazirin . The molecular formula of this compound is C14H17NO5 .


Synthesis Analysis

The compound 4-(Rhamnosyloxy)phenylacetonitrile has been isolated from roasted seeds of Moringa oleifera . The structure of this compound was elucidated by spectral analysis .


Molecular Structure Analysis

The molecular structure of 4-(Rhamnosyloxy)phenylacetonitrile has been determined through spectral analysis . The molecular weight of this compound is 279.29 .

Scientific Research Applications

Genotoxicity Studies

One significant research application of 4-(Rhamnosyloxy)phenylacetonitrile involves its genotoxic properties. Studies have identified this compound in roasted seeds of Moringa oleifera. The compound exhibited genotoxic activity, as indicated by the micronucleus test using albino mice, suggesting its potential mutagenic effects (Villaseñor, Finch, Lim-Sylianco, & Dayrit, 1989), (Villaseñor, Lim-Sylianco, & Dayrit, 1989).

Antimicrobial Properties

Research has also explored the antimicrobial aspects of 4-(Rhamnosyloxy)phenylacetonitrile. It was identified as an active antimicrobial agent in seeds of Moringa oleifera and M. stenopetala, showing effectiveness against several bacteria and fungi (Eilert, Wolters, & Nahrstedt, 1981).

Chemical Synthesis and Modification

There is significant interest in the chemical synthesis and modification of phenylacetonitrile derivatives. Studies have explored various reactions, including phase transfer catalysis, to synthesize related compounds for potential applications in chemical and pharmaceutical industries (Lasek & Mąkosza, 1993), (Shuto et al., 1996).

Biosynthetic Pathways

Research on biosynthetic pathways involving phenylacetonitrile is also prominent. For instance, a study constructed a biosynthetic pathway for the production of phenylacetonitrile in Escherichia coli, utilizing enzymes from plant and bacterial pathways. This research highlights the potential for bioprocesses in producing nitriles and nitrile derivatives without toxic chemicals (Miki & Asano, 2014).

Neuroprotective Effects

In the field of neurology, 4-(Rhamnosyloxy)phenylacetonitrile derivatives like sodium 4-phenylbutyrate have been studied for their neuroprotective effects. Research has demonstrated their potential in treating cerebral ischemia through inhibition of ER stress-mediated apoptosis and inflammation (Qi et al., 2004).

properties

IUPAC Name

2-[4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]acetonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO5/c1-8-11(16)12(17)13(18)14(19-8)20-10-4-2-9(3-5-10)6-7-15/h2-5,8,11-14,16-18H,6H2,1H3/t8-,11-,12+,13+,14-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBJREHLZEIEGDU-CNJBRALLSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(C(C(C(O1)OC2=CC=C(C=C2)CC#N)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=CC=C(C=C2)CC#N)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60153465
Record name 4-(Rhamnosyloxy)phenylacetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60153465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

279.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Rhamnosyloxy)phenylacetonitrile

CAS RN

122001-32-5
Record name Niazirin
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=122001-32-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Niazirin
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0122001325
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-(Rhamnosyloxy)phenylacetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60153465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Niazirin
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032807
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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